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Compound of Interest

Compound Name: 3-Bromobenzyl alcohol

Cat. No.: B105401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromobenzyl alcohol (CAS

number 15852-73-0), a versatile building block in organic synthesis, particularly in the

development of pharmaceutical and agrochemical compounds. This document consolidates its

chemical and physical properties, spectral data, synthesis protocols, and key applications,

presenting the information in a clear and accessible format for laboratory and research use.

Chemical and Physical Properties
3-Bromobenzyl alcohol is a brominated aromatic primary alcohol.[1] At room temperature, it

typically presents as a colorless to light yellow liquid or a white to off-white crystalline solid with

a faint aromatic odor.[1][2][3][4] It exhibits moderate solubility in organic solvents like ethanol,

acetone, and dimethyl sulfoxide, while being only sparingly soluble in water.[1]

Table 1: Physical and Chemical Properties of 3-Bromobenzyl alcohol
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Property Value Reference(s)

CAS Number 15852-73-0 [2][3][4]

Molecular Formula C₇H₇BrO [2][4]

Molecular Weight 187.03 g/mol [2][4]

Appearance

Clear colorless to light yellow

liquid or white to off-white

crystalline solid

[1][2][3]

Melting Point 18-21 °C [5]

Boiling Point 165 °C at 16 mmHg [2][3][4][6]

228-230 °C [5]

253 °C [7]

287.2 °C at 760 mmHg [8]

Density 1.56 g/mL at 25 °C [2][3][4][6]

1.587 g/cm³ [5]

Refractive Index (n20/D) 1.584 [2][3][4][6]

1.5915 [5]

Flash Point >230 °F (>110 °C) [2][3]

96 °C [5]

115.7 °C [8]

Water Solubility
Sparingly soluble/Slightly

soluble
[1][2][3][9]

pKa 14.28 ± 0.10 (Predicted) [2][3]

Storage Temperature
Room temperature, in a cool,

dry, well-ventilated area
[1][3][9]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 3-Bromobenzyl
alcohol.

Table 2: Spectroscopic Data for 3-Bromobenzyl alcohol

Spectrum Type Data Source/Reference Key Features/Notes

¹H NMR [2] 400 MHz in CDCl₃

¹³C NMR [1] in CDCl₃

Mass Spectrometry (MS) [3][6] Electron Ionization

Infrared (IR) [1][7][8] Liquid film or Gas Phase

Raman [1] 4880 A, 200 M, liquid

Synthesis of 3-Bromobenzyl alcohol
3-Bromobenzyl alcohol is a synthetic compound and has not been identified from natural

sources.[1] It is typically produced through the reduction of 3-bromobenzaldehyde. Other

documented routes include the bromination of benzyl alcohol or its derivatives and the

nucleophilic substitution of 3-bromobenzyl halides followed by hydrolysis.[1]

Experimental Protocol: Reduction of 3-
Bromobenzaldehyde
A common and high-yield method for the synthesis of 3-Bromobenzyl alcohol is the reduction

of 3-bromobenzaldehyde using sodium borohydride.[9][10]
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Reactants & Solvent

Reaction Workup Final Product

3-Bromobenzaldehyde

Stirring at Room Temperature (1 hour)Sodium Borohydride

Ethanol

Quench with WaterReaction Completion Remove Ethanol (Distillation) Dissolve in Ethyl Acetate Filter Wash with Water & Brine Dry over Anhydrous Sodium Sulfate Concentrate under Reduced Pressure 3-Bromobenzyl alcoholYield: ~99.8%

Pharmaceutical Synthesis Chemical Synthesis

3-Bromobenzyl alcohol

Antifungal Agents

Intermediate for

Analgesics

Intermediate for

Other Active
Pharmaceutical Ingredients

Silyl Ethers
(Protecting Groups)

Starting material for

Tert-butyl 3-(3-bromophenyl)-2-cyanopropanoate

Used in preparation of

Specialty Chemicals & Polymers

Building block for

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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73-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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